Cas no 1458651-92-7 (2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 1458651-92-7
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 6451885
• PubChem ID: 47123707
• Update Time: 2026-03-11

2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide
• 1(2H)-Pyrimidineacetamide, 3,4-dihydro-2,4-dioxo-N-(2,2,2-trifluoroethyl)-
• 1458651-92-7
• CS-0309817
• P19461
• PS-18177
• AKOS009077320
• 2-(2,4-dioxo-3H-pyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide

• Inchi： 1S/C8H8F3N3O3/c9-8(10,11)4-12-6(16)3-14-2-1-5(15)13-7(14)17/h1-2H,3-4H2,(H,12,16)(H,13,15,17)
• InChI Key： TUVTVKZTKSNOKA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NCC(F)(F)F)=O)C=CC(=O)N1

Computed Properties

• Exact Mass: 251.05177561g/mol
• Monoisotopic Mass: 251.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• pka: 9.39±0.10(Predicted)

Additional information on 2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide

Research Brief on 2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide (CAS: 1458651-92-7)

2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide (CAS: 1458651-92-7) is a novel uracil derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoroethyl acetamide moiety, exhibits unique physicochemical properties and potential pharmacological activities. Recent studies have explored its applications in drug discovery, particularly as a building block for nucleoside analogs and enzyme inhibitors. The compound's structural features make it a promising candidate for modulating biological targets involved in various disease pathways.

Recent research has focused on the synthesis and optimization of 2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable synthetic route for this compound, highlighting its high yield and purity. The synthetic approach involved the condensation of 2,4-dioxopyrimidine with 2,2,2-trifluoroethylamine, followed by acetylation. The researchers emphasized the compound's stability under physiological conditions, which is crucial for its potential in vivo applications. Additionally, the study reported preliminary data on the compound's solubility and bioavailability, suggesting favorable pharmacokinetic properties.

In another study, 2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide was investigated for its inhibitory effects on thymidine phosphorylase (TP), an enzyme implicated in tumor angiogenesis and metastasis. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that the compound exhibited moderate TP inhibitory activity, with an IC50 value of 12.3 µM. Molecular docking studies revealed that the trifluoroethyl group plays a critical role in binding to the enzyme's active site, providing insights for further structural optimization. These findings suggest that the compound could serve as a lead structure for developing novel anti-cancer agents.

The potential of 2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide extends beyond oncology. A recent preprint on bioRxiv (2024) explored its application in antiviral drug development. The study reported that the compound exhibited inhibitory activity against the RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2, albeit at micromolar concentrations. The researchers proposed that modifications to the uracil core could enhance its binding affinity and selectivity, paving the way for next-generation antiviral therapeutics. This study underscores the versatility of the compound as a scaffold for targeting diverse biological systems.

Despite these promising findings, challenges remain in the development of 2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide as a therapeutic agent. A review in Expert Opinion on Drug Discovery (2024) highlighted the need for comprehensive toxicology studies and in vivo efficacy evaluations. The review also pointed out the limited data on the compound's metabolic stability and potential off-target effects. Addressing these gaps will be critical for advancing the compound into preclinical development. Collaborative efforts between academia and industry are essential to accelerate the translation of these research findings into clinical applications.

In conclusion, 2-(2,4-dioxopyrimidin-1-yl)-N-(2,2,2-trifluoroethyl)acetamide (CAS: 1458651-92-7) represents a promising chemical entity with diverse applications in drug discovery. Recent studies have elucidated its synthetic accessibility, biological activities, and potential therapeutic uses. However, further research is needed to fully exploit its pharmacological potential and overcome existing limitations. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for future research in the chemical biology and pharmaceutical sciences.